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For Researchers, Scientists, and Drug Development Professionals

Abstract
(Bromomethyl)triphenylphosphonium bromide, with CAS number 1034-49-7, is a pivotal

phosphonium salt in the field of organic synthesis. This technical guide provides a

comprehensive overview of its chemical and physical properties, detailed synthesis protocols,

and its significant applications, particularly as a precursor to a Wittig reagent. Safety and

handling information, along with spectroscopic data, are also presented to offer a complete

resource for laboratory professionals.

Chemical and Physical Properties
(Bromomethyl)triphenylphosphonium bromide is a white to pale yellow or light beige to pink

powder.[1][2] It is a quaternary ammonium salt that is soluble in polar organic solvents.[3] Due

to its ionic nature, it possesses good thermal stability but can be hygroscopic.[3]

Table 1: Physical and Chemical Properties
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Property Value Reference(s)

CAS Number 1034-49-7 [1]

Molecular Formula C₁₉H₁₇Br₂P [1]

Molecular Weight 436.12 g/mol [1]

Melting Point 234 - 236 °C [1][2]

Appearance White to pale yellow powder [1]

Purity ≥ 96% (GC) [1]

InChI Key
YFTMLUSIDVFTKU-

UHFFFAOYSA-M
[4]

SMILES

--INVALID-LINK--

(C1=CC=CC=C1)

(C2=CC=CC=C2)C3=CC=CC=

C3.[Br-]

[3]

Storage Conditions
Store at room temperature,

under inert gas
[1]

Synthesis
The primary route for the synthesis of (bromomethyl)triphenylphosphonium bromide
involves the reaction of triphenylphosphine with dibromomethane.

Experimental Protocol: Synthesis of
(Bromomethyl)triphenylphosphonium bromide
Objective: To synthesize (bromomethyl)triphenylphosphonium bromide from

triphenylphosphine and dibromomethane.

Materials:

Triphenylphosphine

Dibromomethane
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Toluene (dry)

Nitrogen gas supply

Reflux apparatus

Filtration apparatus

Procedure 1:

Under a nitrogen atmosphere, prepare a solution of 215.0 g (0.82 mole) of

triphenylphosphine and 115 mL (1.64 moles) of dibromomethane in 600 mL of toluene in a

suitable reaction vessel.[4]

Heat the stirred solution to reflux for approximately eight hours.[4]

After the initial reflux period, cool the mixture and collect the resulting solid by filtration.[4]

The filtrate should be returned to the reaction vessel and heated to reflux for an additional

eight hours.[4]

Cool the mixture again and collect any further solid that has precipitated.[4]

Combine the solids from both filtrations to yield the final product. The reported yield is

approximately 280 grams.[4]

Procedure 2:

Dissolve triphenylphosphine (15.00 g, 57.25 mmol) and dibromomethane (19.92 g, 114.48

mmol) in 125 mL of dry toluene.[5]

Heat the reaction mixture to reflux for 7 days.[5]

Upon completion, cool the mixture to 0 °C.[5]

Collect the precipitated white crystals by filtration and wash them with toluene to obtain the

final product. The reported yield is 16.50 g (66%).[5]
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Procedure 3 (for immediate use):

To a solution of triphenylphosphine (3.3 g, 12.6 mmol) in toluene (10 mL), add methylene

bromide (1.1 mL, 16.4 mmol) dropwise.[5]

Heat the resulting solution to reflux and stir for 16 hours.[5]

Cool the mixture and filter the precipitate. Wash the solid with toluene and dry it in vacuo to

obtain the phosphonium salt (4.5 g, 82%) as a white solid, which can be used immediately

without further purification.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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